Cas no 39050-78-7 (1,3-Benzenediamine, tribromo-)

• Product Name: 1,3-Benzenediamine, tribromo-
• CAS No: 39050-78-7
• MF: C₆H₅Br₃N₂
• MW: 344.829298734665
• CID: 291510
• PubChem ID: 54542299
• Update Time: 2025-04-19

1,3-Benzenediamine, tribromo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, tribromo-
• 2,4,5-tribromobenzene-1,3-diamine
• 39050-78-7
• DTXSID50712101

• Inchi： 1S/C6H5Br3N2/c7-2-1-3(10)5(9)6(11)4(2)8/h1H,10-11H2
• InChI Key： ZEBRXPZOXHBANZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1N)Br)Br)N

Computed Properties

• Exact Mass: 343.79824g/mol
• Monoisotopic Mass: 341.80029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų